Methyl (2Z)-3-methoxy-2-{2-[(E)-2-phenylvinyl]phenyl}acrylate
CAS No.: 103455-29-4
Cat. No.: VC0516101
Molecular Formula: C19H18O3
Molecular Weight: 294.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103455-29-4 |
|---|---|
| Molecular Formula | C19H18O3 |
| Molecular Weight | 294.3 g/mol |
| IUPAC Name | methyl (E)-3-methoxy-2-[2-[(E)-2-phenylethenyl]phenyl]prop-2-enoate |
| Standard InChI | InChI=1S/C19H18O3/c1-21-14-18(19(20)22-2)17-11-7-6-10-16(17)13-12-15-8-4-3-5-9-15/h3-14H,1-2H3/b13-12+,18-14+ |
| Standard InChI Key | VEJCBCPEURAYAS-MEAXDALNSA-N |
| Isomeric SMILES | CO/C=C(\C1=CC=CC=C1/C=C/C2=CC=CC=C2)/C(=O)OC |
| SMILES | COC=C(C1=CC=CC=C1C=CC2=CC=CC=C2)C(=O)OC |
| Canonical SMILES | COC=C(C1=CC=CC=C1C=CC2=CC=CC=C2)C(=O)OC |
| Appearance | Solid powder |
Introduction
Methyl (2Z)-3-methoxy-2-{2-[(E)-2-phenylvinyl]phenyl}acrylate is a complex organic compound with a molecular formula of C19H18O3 and a molecular weight of approximately 294.3 g/mol . This compound belongs to the class of stilbenes, which are known for their diverse biological activities and applications in chemistry .
Synthesis and Preparation
While specific synthesis details for Methyl (2Z)-3-methoxy-2-{2-[(E)-2-phenylvinyl]phenyl}acrylate are not readily available, compounds with similar structures often involve reactions between appropriate aldehydes or acids with esterification or condensation steps. For instance, related compounds like cinnamic esters are synthesized using reactions involving cinnamic acids and alcohols in the presence of catalysts .
Chemical Identifiers
| Identifier | Value |
|---|---|
| PubChem CID | 5289085 |
| Molecular Formula | C19H18O3 |
| Molecular Weight | 294.3 g/mol |
| InChI Key | VEJCBCPEURAYAS-MEAXDALNSA-N |
Spectroscopic Data
Spectroscopic data for similar compounds typically include NMR and IR spectroscopy to confirm structural features. For instance, the presence of methoxy and vinyl groups would be indicated by specific signals in NMR spectra, while IR would show characteristic bands for carbonyl and vinyl groups.
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